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Compound of Interest

Compound Name: Flumiclorac

Cat. No.: B1265798 Get Quote

Ensuring the safe and compliant disposal of Flumiclorac, a selective herbicide, is critical for

protecting personnel and the environment. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to manage Flumiclorac waste

effectively, adhering to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, protective eyewear, chemical-

resistant gloves, and appropriate respiratory protection, especially in poorly ventilated areas.

Flumiclorac and its formulations can cause skin and eye irritation.

Step-by-Step Disposal Procedures
The proper disposal of Flumiclorac and its containers involves a multi-step process that

prioritizes waste minimization and adherence to local and federal regulations.

Unused Product Disposal
Wastes generated from the use of Flumiclorac-containing products may be disposed of on-site

or at an approved waste disposal facility.[1] Always consult the product's label for specific

disposal instructions, as these provide the primary guidance for end-users.[1]

Minimize Excess: The most effective way to manage waste is to avoid generating it.

Calculate the required amount of Flumiclorac solution accurately to prevent excess.[2]
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Approved Disposal Facilities: If you have unused Flumiclorac product that cannot be used,

it must be disposed of at an approved waste disposal facility.[1] Contact your local solid

waste management authority, environmental agency, or health department to identify

household hazardous waste collection programs or other approved disposal options in your

area.[2]

Regulatory Compliance: Disposal methods must comply with all applicable federal, state,

and local laws and regulations.[1] Never pour Flumiclorac down the sink, toilet, or any drain,

as this can contaminate waterways.[2]

Empty Container Disposal
Properly cleaned containers can often be recycled or disposed of in a sanitary landfill.

However, they must be thoroughly decontaminated first.

Triple Rinsing: Non-refillable containers should be triple-rinsed promptly after emptying.[1][3]

The procedure is as follows:

Empty the remaining contents into the application equipment or a mix tank and allow it to

drain for 10 seconds after the flow begins to drip.[1]

Fill the container one-quarter full with water and securely recap it.[1]

Shake the container for 10 seconds.[1]

Pour the rinsate into the application equipment or a mix tank, or store it for later use or

disposal.[1] Allow the container to drain for another 10 seconds.[1]

Repeat this procedure two more times.[1]

Final Disposal: After triple-rinsing, the container can be offered for recycling if available, or

punctured and disposed of in a sanitary landfill or by incineration, as permitted by local

regulations.[1]

Spill and Leak Cleanup
In the event of a spill, immediate containment and cleanup are necessary to prevent

environmental contamination.
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Containment: Stop the source of the spill if it is safe to do so.[1] For land spills, use dry

sorbents like sand or earth to contain the liquid and prevent it from entering storm sewers or

waterways.[1] For water spills, which may form an emulsion, the goal is to stop or reduce

further contamination and isolate the contaminated water.[1]

Cleanup: Absorb the spilled material with an inert substance and place it into a designated

chemical waste container.[1] The affected area should then be washed with soap and water,

with the wash liquid also being absorbed and placed in a chemical waste container.[1]

Contaminated water from spills should be removed for treatment or disposal.[1]

Quantitative Data
While specific disposal concentration limits are not readily available in the provided

documentation, the following toxicity data for Flumiclorac Pentyl Technical can help inform risk

assessment and handling procedures.

Parameter Value Species Notes

Acute Oral LD50 > 5,000 mg/kg Rat
Slightly toxic when

ingested.

Acute Dermal LD50 > 2,000 mg/kg Rabbit

Slightly toxic when

absorbed through the

skin.

Acute Inhalation LC50 > 5.5 mg/L Rat
Minimally toxic when

inhaled.

Aquatic Toxicity Slight to Moderate

Freshwater and

Saltwater Fish and

Invertebrates

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Flumiclorac.
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Flumiclorac Waste Generated Is it excess, unused product?

Is it an empty container?
No

Use according to label or
find an alternative user

Yes

Is it spill cleanup material?
No

Triple rinse container
promptly

Yes

Contain spill with
inert absorbent

Yes

Dispose of at an approved
hazardous waste facility

If unable to use

Recycle, recondition, or
dispose in sanitary landfill

Collect absorbent and washings
in a chemical waste container

Click to download full resolution via product page

Caption: Decision-making workflow for Flumiclorac waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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